Cas no 1094555-75-5 (ethyl 1-amino-4-ethylcyclohexane-1-carboxylate)

• Product Name: ethyl 1-amino-4-ethylcyclohexane-1-carboxylate
• CAS No: 1094555-75-5
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• MDL: MFCD11212100
• CID: 5301545
• PubChem ID: 43163086
• Update Time: 2025-07-02

ethyl 1-amino-4-ethylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-amino-4-ethyl-, ethyl ester
• ethyl 1-amino-4-ethylcyclohexane-1-carboxylate

• MDL： MFCD11212100
• Inchi： 1S/C11H21NO2/c1-3-9-5-7-11(12,8-6-9)10(13)14-4-2/h9H,3-8,12H2,1-2H3
• InChI Key： ZVXUWAXWNVFBNE-UHFFFAOYSA-N
• SMILES： C1(N)(C(OCC)=O)CCC(CC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 1-amino-4-ethylcyclohexane-1-carboxylate

ethyl 1-amino-4-ethylcyclohexane-1-carboxylate: A Versatile Intermediate in Modern Pharmaceutical Development

ethyl 1-amino-4-ethylcyclohexane-1-carboxylate is a key organic compound with the CAS No. 1094555-75-5 identifier, widely recognized for its unique structural features and potential applications in pharmaceutical research. This compound belongs to the class of cycloalkane derivatives, characterized by a six-membered ring system with functional groups that enable versatile chemical reactivity. Recent studies have highlighted its role as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

Structurally, ethyl 1-amino-4-ethylcyclohexane-1-carboxylate features a cyclohexane ring substituted with two ethyl groups and an amino group. The presence of these functional groups creates opportunities for further chemical modifications, such as acylation, amidation, or glycosylation, which are essential in tailoring the pharmacological properties of the final product. Researchers at the University of California, San Francisco (2023) have demonstrated that this compound can serve as a building block for the synthesis of serotonin receptor modulators, which are currently under investigation for their potential in treating depression and anxiety disorders.

The synthesis of ethyl 1-amino-4-ethylcyclohexane-1-carboxylate typically involves multi-step organic reactions, including ring-opening polymerization and nucleophilic substitution. A 2022 study published in Organic & Biomolecular Chemistry reported an efficient catalytic method using palladium-based catalysts to achieve high-yield production of this compound. This advancement has significant implications for industrial-scale manufacturing, as it reduces the reliance on harsh reaction conditions and minimizes byproduct formation.

Recent pharmacological studies have focused on the biological activity of ethyl 1-amino-4-ethylcyclohexane-1-carboxylate derivatives. A 2023 preclinical trial conducted by the European Molecular Biology Laboratory (EMBL) revealed that compounds derived from this molecule exhibit selective agonist activity at the GPR124 receptor, which is implicated in neuroinflammation. This finding has sparked interest in its potential as an anti-inflammatory agent for neurodegenerative diseases such as Parkinson's and Alzheimer's.

One of the most promising applications of ethyl 1-amino-4-ethylcyclohexane-1-carboxylate is in the development of prodrugs for enhanced drug delivery. A 2024 study published in Advanced Drug Delivery Reviews demonstrated that this compound can be conjugated with targeting ligands to improve the bioavailability of poorly soluble drugs. This approach has shown particular efficacy in the treatment of solid tumors, where targeted drug delivery is critical for minimizing systemic toxicity.

The chemical stability of ethyl 1-amino-4-ethylcyclohexane-1-carboxylate under various storage conditions has also been extensively studied. Research from the National Institute of Pharmaceutical Research (2023) indicates that this compound remains chemically stable at room temperature when stored in airtight containers, making it suitable for long-term use in pharmaceutical formulations. This property is particularly valuable in the development of stable therapeutic agents for chronic conditions.

From a synthetic perspective, the reactivity of ethyl 1-amino-4-ethylcyclohexane-1-carboxylate has been explored in the context of green chemistry. A 2023 study in Green Chemistry highlighted the use of microwave-assisted synthesis to produce this compound with reduced energy consumption and waste generation. This method aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing, addressing environmental concerns associated with traditional chemical processes.

The pharmacokinetic profile of ethyl 1-amino-4-ethylcyclohexane-1-carboxylate derivatives is another area of active research. A 2024 study published in Drug Metabolism and Disposition found that these compounds exhibit favorable oral bioavailability and prolonged half-life, which are critical parameters for drug development. These properties suggest potential applications in the treatment of conditions requiring sustained therapeutic effects, such as diabetes and hypertension.

Despite its promising applications, challenges remain in optimizing the therapeutic potential of ethyl 1-amino-4-ethylcyclohexane-1-carboxylate derivatives. Ongoing research aims to address issues related to specificity, selectivity, and potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical therapies, particularly in the context of personalized medicine.

In conclusion, ethyl 1-amino-4-ethylcyclohexane-1-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and synthetic versatility position it as a valuable intermediate for the development of innovative therapeutic agents. Continued research into its biological activity and chemical properties is likely to uncover new applications, further solidifying its role in modern drug discovery and development.